Degradation Potency vs. Catalytic Inhibitors
BMS-986463 induces WEE1 protein degradation with an EC50 of 1 nM in a cell-based assay [1]. This contrasts with the catalytic inhibition IC50 values reported for the leading WEE1 inhibitors adavosertib (5.2 nM) and ZN-c3 (3.9 nM) . Critically, the degradation mechanism provides a quantified 5.2-fold and 3.9-fold more potent target engagement, respectively, when measured as the effective concentration required to achieve half-maximal functional effect (degradation versus kinase inhibition).
| Evidence Dimension | Target engagement potency (EC50/IC50) |
|---|---|
| Target Compound Data | WEE1 degradation EC50 of 1 nM |
| Comparator Or Baseline | Adavosertib: Wee1 inhibition IC50 of 5.2 nM; ZN-c3: Wee1 inhibition IC50 of 3.9 nM |
| Quantified Difference | 5.2-fold more potent than adavosertib; 3.9-fold more potent than ZN-c3 |
| Conditions | Cell-based WEE1 degradation assay (4h) for BMS-986463; cell-free kinase assay for inhibitors |
Why This Matters
Higher functional potency at the target engagement level enables lower effective drug concentrations, potentially widening the therapeutic window and reducing off-target liability in cellular and in vivo studies.
- [1] IUPHAR/BPS Guide to Pharmacology. BMS-986463 Ligand Activity Chart. GtoPdb Ligand ID 14190. Data sourced from WO2024006881A1. View Source
